![molecular formula C8H6N2 B102711 6-Ethenylpyridine-3-carbonitrile CAS No. 16173-99-2](/img/structure/B102711.png)
6-Ethenylpyridine-3-carbonitrile
Overview
Description
6-Ethenylpyridine-3-carbonitrile (6-EP-CN) is an organic compound consisting of a carbon ring with a nitrogen atom attached to a double bond of ethylene. It is used in a variety of scientific applications, including as a catalyst in organic synthesis and as a drug target in pharmacology. 6-EP-CN is a highly versatile compound that can be used in a variety of ways, making it an important tool for scientists.
Scientific Research Applications
Photopolymerization Enhancement
6-Ethenylpyridine-3-carbonitrile derivatives have been explored for their potential in enhancing photopolymerization processes. A study demonstrated the efficiency of 2-amino-4,6-diphenylpyridine-3-carbonitrile derivatives as visible photosensitizers in vat photopolymerization 3D printing techniques. These derivatives, in combination with diphenyliodonium salt, showed good reactivity under UV-A and visible light sources for the polymerization of cycloaliphatic epoxide and vinyl monomers. Their application significantly accelerates both cationic and free-radical photopolymerization processes, making them valuable for rapid prototyping in 3D printing (Fiedor et al., 2020).
Organic Electronics and Optoelectronics
This compound derivatives have found applications in the development of organic electronics and optoelectronic devices. The structural and optical properties of these derivatives have been studied, revealing their potential in thin-film applications. The studies focus on their photovoltaic properties and applications in fabricating organic–inorganic photodiode devices. These derivatives exhibit rectification behavior and photovoltaic properties, essential for enhancing the performance of photodiodes and organic solar cells (Zeyada et al., 2016).
Corrosion Inhibition
Investigations into the corrosion inhibition performance of pyranopyrazole derivatives, including 6-amino-4-(4-methoxyphenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile and its analogs, have shown significant efficiency in protecting mild steel in acidic environments. These studies utilize electrochemical and gravimetric analyses to demonstrate the compounds' effectiveness as corrosion inhibitors, highlighting their potential for industrial applications in metal preservation (Yadav et al., 2016).
Molecular Engineering for Improved Photovoltaic Efficiency
Molecular engineering of this compound derivatives has led to the development of novel electron donors with improved optoelectronic and photovoltaic properties. This approach has enabled the achievement of more desirable energy levels and a bathochromic shift in the absorption spectrum, significantly improving short-circuit current density and conversion efficiency in organic solar cells (Hundal et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
6-ethenylpyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2/c1-2-8-4-3-7(5-9)6-10-8/h2-4,6H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBWDVFPJEWHTBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=NC=C(C=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00597682 | |
Record name | 6-Ethenylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00597682 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16173-99-2 | |
Record name | 6-Ethenylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00597682 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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